Cas no 56201-87-7 (3H-2-Benzopyran-3-one, 1,4-dihydro-8-hydroxy-7-methoxy-)

• Product Name: 3H-2-Benzopyran-3-one, 1,4-dihydro-8-hydroxy-7-methoxy-
• CAS No: 56201-87-7
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 1596886
• PubChem ID: 12371593
• Update Time: 2025-04-21

3H-2-Benzopyran-3-one, 1,4-dihydro-8-hydroxy-7-methoxy- Chemical and Physical Properties

Names and Identifiers

• 3H-2-Benzopyran-3-one, 1,4-dihydro-8-hydroxy-7-methoxy-
• SCHEMBL2742473
• 56201-87-7
• 8-hydroxy-7-methoxyisochroman-3-one
• 8-hydroxy-7-methoxy-3,4-dihydro-1H-2-benzopyran-3-one
• 8-hydroxy-7-methoxy-1,4-dihydro-3H-isochromen-3-one

• Inchi： 1S/C10H10O4/c1-13-8-3-2-6-4-9(11)14-5-7(6)10(8)12/h2-3,12H,4-5H2,1H3
• InChI Key： PZTVBZDAJNKZRM-UHFFFAOYSA-N
• SMILES： O1C(CC2C=CC(=C(C=2C1)O)OC)=O

Computed Properties

• Exact Mass: 194.0579
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76